Cas no 89523-75-1 (5-Decanone, 10-hydroxy-10-phenyl-)

• Product Name: 5-Decanone, 10-hydroxy-10-phenyl-
• CAS No: 89523-75-1
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 597677
• PubChem ID: 13208499
• Update Time: 2025-04-19

5-Decanone, 10-hydroxy-10-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Decanone, 10-hydroxy-10-phenyl-
• 10-hydroxy-10-phenyldecan-5-one
• DTXSID80527902
• 89523-75-1

• Inchi： 1S/C16H24O2/c1-2-3-11-15(17)12-7-8-13-16(18)14-9-5-4-6-10-14/h4-6,9-10,16,18H,2-3,7-8,11-13H2,1H3
• InChI Key： NKJIRBSECDXENV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CCCCC(CCCC)=O

Computed Properties

• Exact Mass: 248.177630004g/mol
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų